Cas no 873553-06-1 (Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-)
873553-06-1 structure
Product Name:Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-
CAS No:873553-06-1
MF:C14H18FN3O5
MW:327.308227062225
CID:1879162
PubChem ID:71413083
Update Time:2025-04-21
Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)- Chemical and Physical Properties
Names and Identifiers
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- Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-
- N-[1-[(2R,4S,5R)-3-(fluoromethylidene)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]butanamide
- N-Butanoyl-2'-deoxy-2'-(fluoromethylidene)cytidine
- DTXSID70832613
- 873553-06-1
-
- Inchi: 1S/C14H18FN3O5/c1-2-3-11(20)16-10-4-5-18(14(22)17-10)13-8(6-15)12(21)9(7-19)23-13/h4-6,9,12-13,19,21H,2-3,7H2,1H3,(H,16,17,20,22)/t9-,12+,13-/m1/s1
- InChI Key: NRKDNBKQRSOWOA-JIMOISOXSA-N
- SMILES: FC=C1[C@H](N2C(N=C(C=C2)NC(CCC)=O)=O)O[C@H](CO)[C@H]1O
Computed Properties
- Exact Mass: 327.12304885Da
- Monoisotopic Mass: 327.12304885Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1.2
- Topological Polar Surface Area: 111Ų
Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
873553-06-1 (Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-) Related Products
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